N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O3/c1-12-5-4-6-16(13(12)2)22-20(26)19-17(27-3)11-18(25)24(23-19)15-9-7-14(21)8-10-15/h4-11H,1-3H3,(H,22,26)
• InChI Key: LHIFOEKLRDJASE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F)C
• Molecular Formula: C20H18FN3O3
• Molecular Weight: 367.4 g/mol

Description

N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C20H18FN3O3 and its molecular weight is 367.38. The purity is usually 95%.
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Scientific Research Applications

Functionalized Quinazolines and Pyrimidines for Optoelectronic Materials

Research on quinazoline and pyrimidine derivatives highlights their extensive application in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors due to their broad spectrum of biological activities. These compounds are utilized for their electroluminescent properties and potential in fabricating materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs. The incorporation of quinazoline and pyrimidine fragments into π-extended conjugated systems is valuable for creating novel optoelectronic materials, demonstrating the potential for similar applications of N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide in optoelectronics (Lipunova et al., 2018).

Amyloid Imaging in Alzheimer's Disease

The development of amyloid imaging ligands, such as radioligands [18F] FDDNP and 11C-PIB, for measuring amyloid in vivo in the brains of Alzheimer's disease patients showcases another potential research application area. These studies are crucial for early detection and evaluation of new anti-amyloid therapies, suggesting that compounds with similar functionalities could be explored for their binding affinity and specificity in amyloid imaging (Nordberg, 2007).

Antituberculosis Activity of Organotin(IV) Complexes

Organotin(IV) complexes have shown remarkable antituberculosis activity, indicating that chemical compounds with specific functionalities could play a role in developing new therapeutic agents. This research area highlights the potential of exploring N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide for its biological activity and potential application in drug development for treating tuberculosis and other bacterial infections (Iqbal et al., 2015).

Synthesis of Polyfunctional Heteroaromatics

The synthesis of novel functionalized heteroaromatic compounds for various applications, including medicinal chemistry, suggests a broad scope for N-(2,3-dimethylphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide. Discoveries of new rearrangements and the correction of erroneous reports in the synthesis of such compounds underscore the importance of accurate structural assignment and exploration of novel chemical reactions (Moustafa et al., 2017).